Cas no 169336-01-0 (2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4S,5R,6R)-)

• Product Name: 2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4S,5R,6R)-
• CAS No: 169336-01-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1356273
• PubChem ID: 9989690
• Update Time: 2024-03-01

2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4S,5R,6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-,(3R,4S,5R,6R)-
• 2H-Pyran-2-one, 6-ethyltetrahydro-4-hydroxy-3,5-dimethyl-, (3R,4S,5R,6R)-
• SCHEMBL14031628
• 169336-01-0
• (3R,4S,5R,6R)-6-Ethyl-4-hydroxy-3,5-dimethyltetrahydro-2H-pyran-2-one
• DTXSID701044080

• Inchi： 1S/C9H16O3/c1-4-7-5(2)8(10)6(3)9(11)12-7/h5-8,10H,4H2,1-3H3/t5-,6+,7+,8-/m0/s1
• InChI Key： AICXQWPLZWOOSC-OSMVPFSASA-N
• SMILES： C1(=O)O[C@H](CC)[C@H](C)[C@H](O)[C@H]1C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones